4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide

• IUPAC Name: 4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide
• InChI: InChI=1S/C13H19NO3/c1-8-6-11(4-5-12(8)16)13(17)14-9(2)7-10(3)15/h4-6,9-10,15-16H,7H2,1-3H3,(H,14,17)
• InChI Key: YISVLGUILSQXCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC(C)CC(C)O)O
• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol

Description

4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide, also known as GW501516, is a synthetic drug that has been extensively studied for its potential applications in scientific research. It is a selective agonist of the peroxisome proliferator-activated receptor delta (PPARδ), a nuclear receptor that plays a key role in regulating metabolism, inflammation, and energy homeostasis. In

Mechanism of Action

4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide exerts its effects by binding to and activating PPARδ, a nuclear receptor that regulates the expression of genes involved in metabolism, inflammation, and energy homeostasis. Activation of PPARδ by this compound leads to increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle, as well as reduced inflammation and oxidative stress in various tissues. Additionally, activation of PPARδ by this compound has been shown to increase the expression of genes involved in lipid metabolism and reduce the expression of genes involved in inflammation and fibrosis in the heart.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models of metabolic disorders, cardiovascular disease, and cancer. These effects include increased fatty acid oxidation, glucose uptake, and mitochondrial biogenesis in skeletal muscle; improved lipid profiles, reduced atherosclerosis, and improved cardiac function in the cardiovascular system; and inhibition of cancer cell growth and proliferation in cancer research.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide in lab experiments is its selectivity for PPARδ, which allows for more specific and targeted effects compared to other drugs that may have off-target effects. Additionally, this compound has been extensively studied in animal models, providing a wealth of data on its potential applications in scientific research. However, one of the limitations of using this compound in lab experiments is its potential for toxicity and adverse effects, which must be carefully monitored and controlled.

Future Directions

There are several future directions for research on 4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide, including further studies on its potential applications in metabolic disorders, cardiovascular disease, and cancer. Additionally, there is a need for more research on the long-term effects and safety of this compound in humans, as well as the development of more selective and potent PPARδ agonists for use in scientific research. Finally, there is a need for more research on the underlying mechanisms of action of this compound, which could lead to the development of new therapeutic targets for the treatment of metabolic disorders, cardiovascular disease, and cancer.

Synthesis Methods

The synthesis of 4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide involves several steps, starting with the reaction of 3-methylbenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-hydroxypentan-2-ol in the presence of a base to form the ester intermediate. The ester is then hydrolyzed using sodium hydroxide to form the final product, this compound.

Scientific Research Applications

4-hydroxy-N-(4-hydroxypentan-2-yl)-3-methylbenzamide has been studied for its potential applications in several areas of scientific research, including metabolic disorders, cardiovascular disease, and cancer. It has been shown to improve insulin sensitivity, increase glucose uptake in skeletal muscle, and reduce inflammation in animal models of metabolic syndrome. In cardiovascular research, this compound has been shown to improve lipid profiles, reduce atherosclerosis, and improve cardiac function in animal models of heart failure. In cancer research, this compound has been shown to inhibit the growth and proliferation of several types of cancer cells.